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Compound of Interest

Compound Name: Sudan III-d6

Cat. No.: B15553101 Get Quote

Introduction

Sudan III-d6 is the deuterated analog of Sudan III, a fat-soluble bisazo dye.[1] Due to its

isotopic labeling, Sudan III-d6 serves as an excellent internal standard for isotope dilution

mass spectrometry (IDMS) assays.[1] Its primary application lies in the accurate quantification

of Sudan III in various matrices, particularly in the context of food safety analysis where Sudan

dyes are sometimes used as illegal food additives.[1] The use of a deuterated internal standard

like Sudan III-d6 is crucial for correcting variations during sample preparation and instrument

analysis, thereby ensuring the accuracy and reliability of quantitative results.[1] Proper

preparation of the stock solution is the first critical step for achieving accurate analytical

measurements.

Key Applications

Internal standard for the quantification of Sudan III by LC-MS/MS.

Tracer in studies involving drug metabolism and pharmacokinetics.[2]

Reference material in the development of analytical methods for dye detection.
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A summary of the key properties of Sudan III-d6 is provided below for easy reference. The

solubility and stability information for the non-deuterated Sudan III is considered a reliable

proxy for Sudan III-d6.[3]

Parameter Value References

Chemical Identity

IUPAC Name

(1E)-3,4,5,6,7,8-hexadeuterio-

1-[(4-

phenyldiazenylphenyl)hydrazin

ylidene]naphthalen-2-one

[4]

Synonyms

1-[[4-

(Phenylazo)phenyl]azo]-2-

naphthalenol-d6, Sudan 3-d6

[1][5]

CAS Number 1014689-17-8 [5]

Molecular Formula C₂₂H₁₀D₆N₄O [4][5]

Molecular Weight 358.43 g/mol [2][4][5]

Solubility

Chloroform 1 mg/mL [6][7]

Toluene 1 mg/mL [6][7]

Ethanol 2 mg/mL [6][7]

Acetonitrile
Sufficient for preparing

standard solutions
[6]

Water < 0.1 mg/mL [6][7]

Recommended Storage

Solid Powder
-20°C (up to 3 years) or 4°C

(up to 2 years)
[2]

Solution
-80°C (up to 6 months) or

-20°C (up to 1 month)
[2]
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Experimental Protocol: Preparation of 100 µg/mL
Stock Solution
This protocol details the procedure for preparing a 100 µg/mL stock solution of Sudan III-d6 in

acetonitrile, a common solvent for analytical applications.[6]

Materials and Equipment

Sudan III-d6 solid powder

HPLC-grade acetonitrile

Analytical balance (readable to at least 0.01 mg)

100 mL Class A volumetric flask

Weighing paper or boat

Spatula

Ultrasonic bath

Pasteur pipette or dropper

Amber glass vial with a screw cap for storage

Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves

Safety Precautions

Always handle Sudan III-d6 powder in a well-ventilated area or a chemical fume hood to

prevent inhalation.[6]

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, throughout the

procedure.[6]

Acetonitrile is flammable and toxic; handle it with care in a ventilated area and away from

ignition sources.
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Consult the Safety Data Sheet (SDS) for Sudan III-d6 and acetonitrile before starting the

work.

Procedure

Equilibration: Allow the container of Sudan III-d6 solid to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh approximately 10 mg of Sudan III-d6 powder onto a weighing

paper using an analytical balance. Record the exact weight.

Transfer: Carefully transfer the weighed powder into a 100 mL Class A volumetric flask.

Ensure a quantitative transfer by rinsing the weighing paper with small volumes of

acetonitrile and adding the rinsate to the flask.

Initial Dissolution: Add approximately 20-30 mL of acetonitrile to the volumetric flask.

Sonication: Place the flask in an ultrasonic bath and sonicate for 5-10 minutes to ensure the

complete dissolution of the solid.[6] Visually inspect the solution to confirm that no solid

particles remain.

Dilution to Volume: Once the solid is completely dissolved, allow the solution to return to

room temperature. Carefully add acetonitrile to the flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogeneous.

Storage: Transfer the final stock solution into a clearly labeled amber glass vial to protect it

from light.[3][6] The label should include the compound name (Sudan III-d6), concentration

(100 µg/mL, adjusted for the exact weight), solvent (acetonitrile), preparation date, and

preparer's initials.

**Store the solution at -20°C or -80°C for optimal stability.[2][3]
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Purity Check: Always use high-purity Sudan III-d6 confirmed by the supplier's Certificate of

Analysis.

Concentration Verification: The concentration of the stock solution can be verified using a

validated analytical method, such as UV-Vis spectrophotometry or by preparing a calibration

curve with a certified reference material, if available.[6]

Stability Monitoring: Periodically check the stability of the stock solution by comparing its

analytical response to a freshly prepared standard. A deviation of more than 10-15% may

indicate degradation.[6]

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation and quality control of a Sudan
III-d6 stock solution.
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Preparation

Quality Control

Start

Step 1: Weigh
Accurately weigh 10 mg of Sudan III-d6 powder.

Step 2: Transfer
Quantitatively transfer powder to a 100 mL volumetric flask.

Step 3: Dissolve
Add ~25 mL acetonitrile and sonicate for 10 mins.

Step 4: Dilute
Dilute to the mark with acetonitrile.

Step 5: Homogenize
Cap and invert flask 15-20 times.

Step 6: Store
Transfer to a labeled amber vial and store at -20°C.

Concentration Verification
(Optional, e.g., UV-Vis)

End

Click to download full resolution via product page

Caption: Workflow for Sudan III-d6 stock solution preparation and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

